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Compound of Interest

Compound Name: 2-Nitrophenyl isocyanate

Cat. No.: B147338 Get Quote

In-Depth Technical Guide: 2-Nitrophenyl
Isocyanate
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 2-Nitrophenyl isocyanate, a chemical compound

utilized in various research and synthetic applications. The following sections detail its

fundamental molecular properties.

Core Molecular Data
2-Nitrophenyl isocyanate is an organic compound featuring both a nitro group and an

isocyanate functional group attached to a benzene ring. This structure imparts specific

reactivity characteristics that are leveraged in chemical synthesis.

Quantitative Molecular Information

The fundamental molecular formula and weight are crucial for stoichiometric calculations in

experimental design and for characterization in analytical procedures.
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Parameter Value Citations

Molecular Formula C₇H₄N₂O₃ [1][2][3][4]

Linear Formula O₂NC₆H₄NCO [5]

Molecular Weight 164.12 g/mol [1][4][5]

164.1183 g/mol [2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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